4-Bromo-6-(4-fluorophenyl)pyridazin-3-amine
Overview
Description
4-Bromo-6-(4-fluorophenyl)pyridazin-3-amine (4-BFPP) is a small molecule that has recently been studied for its potential applications in scientific research and laboratory experiments. This molecule has a unique structure and properties that make it useful for a variety of purposes.
Mechanism of Action
4-Bromo-6-(4-fluorophenyl)pyridazin-3-amine has been studied for its potential to act as an inhibitor of certain enzymes. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of prostaglandins, which are molecules that play a role in inflammation and other processes. By inhibiting COX-2, 4-Bromo-6-(4-fluorophenyl)pyridazin-3-amine can reduce inflammation and other related processes.
Biochemical and Physiological Effects
4-Bromo-6-(4-fluorophenyl)pyridazin-3-amine has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as COX-2. In addition, 4-Bromo-6-(4-fluorophenyl)pyridazin-3-amine has been shown to have anti-inflammatory and anti-cancer effects. It has also been studied for its potential to act as a fluorescent probe for imaging and detection of specific proteins.
Advantages and Limitations for Lab Experiments
4-Bromo-6-(4-fluorophenyl)pyridazin-3-amine has several advantages for use in laboratory experiments. It is a small molecule, which makes it easier to work with in the lab. In addition, it is relatively stable and can be synthesized in a two-step process. However, 4-Bromo-6-(4-fluorophenyl)pyridazin-3-amine also has some limitations. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. In addition, it is not very selective and can bind to a wide range of proteins.
Future Directions
There are several potential future directions for 4-Bromo-6-(4-fluorophenyl)pyridazin-3-amine research. One potential direction is to further study its mechanism of action and explore its potential as a drug target for the treatment of various diseases. In addition, 4-Bromo-6-(4-fluorophenyl)pyridazin-3-amine could be studied for its potential to act as a fluorescent probe for imaging and detection of specific proteins. It could also be used to study the effects of small molecules on certain biochemical pathways. Finally, 4-Bromo-6-(4-fluorophenyl)pyridazin-3-amine could be studied for its potential to act as a catalyst in chemical reactions.
Scientific Research Applications
4-Bromo-6-(4-fluorophenyl)pyridazin-3-amine has been studied as a potential drug target in various scientific research applications. It has been shown to have potential applications in the treatment of cancer, inflammation, and other diseases. In addition, 4-Bromo-6-(4-fluorophenyl)pyridazin-3-amine has been studied for its potential to act as a fluorescent probe for imaging and detection of specific proteins.
properties
IUPAC Name |
4-bromo-6-(4-fluorophenyl)pyridazin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7BrFN3/c11-8-5-9(14-15-10(8)13)6-1-3-7(12)4-2-6/h1-5H,(H2,13,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GXTZRIDYKVHRKV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NN=C(C(=C2)Br)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7BrFN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-6-(4-fluorophenyl)pyridazin-3-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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